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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-2',3'-

dichloropropiophenone

CAS No.: 898788-39-1

Cat. No.: B3023829

Get Quote

An In-depth Technical Guide to 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone

Introduction
3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a halogenated aromatic ketone. While

this specific molecule is not extensively documented in publicly available literature, its structural

motifs—a dichlorinated phenyl ring and a chlorophenyl-substituted propionyl chain—suggest its

potential as a valuable intermediate in organic synthesis, particularly in the development of

novel pharmaceutical and agrochemical agents. The presence of multiple chlorine atoms can

significantly influence the molecule's physicochemical properties and biological activity, making

it a compound of interest for researchers in medicinal chemistry and materials science.

This guide provides a comprehensive technical overview of 3-(4-Chlorophenyl)-2',3'-
dichloropropiophenone, including its predicted molecular structure and properties, a plausible

synthetic route with a detailed experimental protocol, predicted spectroscopic data for

characterization, a discussion of potential applications based on analogous compounds, and

essential safety and handling information.
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Molecular Structure and Physicochemical
Properties
The formal IUPAC name for this compound is 1-(2,3-dichlorophenyl)-3-(4-chlorophenyl)propan-

1-one. The structure consists of a 1-(2,3-dichlorophenyl)propan-1-one backbone with a 4-

chlorophenyl substituent at the 3-position.

Molecular Structure Diagram
Caption: 2D structure of 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone.

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 3-(4-
Chlorophenyl)-2',3'-dichloropropiophenone based on its structure and data from analogous

compounds.

Property Predicted Value

Molecular Formula C₁₅H₁₁Cl₃O

Molecular Weight 313.61 g/mol

Appearance White to off-white solid

Melting Point 95-110 °C

Boiling Point > 400 °C (decomposes)

Solubility

Soluble in chlorinated solvents (DCM,

chloroform), ethers (THF, diethyl ether), and

acetone. Insoluble in water.

LogP ~4.5

Proposed Synthesis and Characterization
A plausible synthetic route for 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a Friedel-

Crafts acylation of 1,2-dichlorobenzene with 3-(4-chlorophenyl)propanoyl chloride. The latter

can be prepared from 3-(4-chlorophenyl)propanoic acid.
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Synthetic Workflow

Figure 2: Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis and characterization.

Detailed Experimental Protocol
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Step 1: Synthesis of 3-(4-chlorophenyl)propanoyl chloride

To a stirred solution of 3-(4-chlorophenyl)propanoic acid (1.0 eq) in anhydrous

dichloromethane (DCM, 5 mL/mmol) under an inert atmosphere (N₂ or Ar), add thionyl

chloride (1.5 eq) dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours.

Monitor the reaction by TLC until the starting material is consumed.

Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 3-

(4-chlorophenyl)propanoyl chloride, which can be used in the next step without further

purification.

Step 2: Friedel-Crafts Acylation

To a stirred suspension of anhydrous aluminum chloride (AlCl₃, 1.2 eq) in anhydrous 1,2-

dichlorobenzene (10 eq, serving as both reactant and solvent) under an inert atmosphere,

cool the mixture to 0 °C.[1]

Add a solution of crude 3-(4-chlorophenyl)propanoyl chloride (1.0 eq) in anhydrous 1,2-

dichlorobenzene (2 mL/mmol) dropwise to the cooled suspension.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 12-16 hours.

Monitor the reaction by TLC or GC-MS.

Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and

concentrated HCl (3M). This should be done in a well-ventilated fume hood as HCl gas will

be evolved.[1]

Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine, and dry

over anhydrous Na₂SO₄.

Filter and concentrate the organic layer under reduced pressure to obtain the crude product.
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Step 3: Purification

Purify the crude product by column chromatography on silica gel using a gradient of ethyl

acetate in hexanes (e.g., 0% to 10% ethyl acetate) to afford the pure 3-(4-
Chlorophenyl)-2',3'-dichloropropiophenone.

Predicted Spectroscopic Data
The following table outlines the predicted spectroscopic data for the characterization of the title

compound.

Technique Predicted Data

¹H NMR

Aromatic protons: δ 7.2-7.8 ppm (multiplets,

7H); Methylene protons (α to carbonyl): δ ~3.4

ppm (triplet, 2H); Methylene protons (β to

carbonyl): δ ~3.1 ppm (triplet, 2H)

¹³C NMR

Carbonyl carbon: δ ~195 ppm; Aromatic

carbons: δ 125-140 ppm; Methylene carbons: δ

~35-45 ppm

IR (cm⁻¹)
C=O stretch: ~1685; C-Cl stretch: ~750-850;

Aromatic C-H stretch: ~3050-3100

Mass Spec (EI)

M⁺ peak with characteristic isotopic pattern for 3

chlorine atoms (e.g., m/z 312, 314, 316, 318).

Fragmentation may show loss of chlorophenyl

and dichlorophenyl moieties.

Potential Applications and Biological Significance
Halogenated propiophenones and related chalcones are known to possess a wide range of

biological activities and serve as important synthetic intermediates.

Pharmaceutical Intermediates: Substituted propiophenones are precursors to various

pharmaceuticals. For instance, they are used in the synthesis of antidepressants and muscle
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relaxants. The specific substitution pattern of 3-(4-Chlorophenyl)-2',3'-
dichloropropiophenone could lead to novel drug candidates.

Antimicrobial and Antifungal Activity: Chalcones, which can be synthesized from

propiophenones, are known for their antimicrobial and antifungal properties.[2] The presence

of multiple halogen atoms in the target molecule may enhance such activities.[3][4]

Antitumor Agents: Certain chalcone derivatives have demonstrated significant antitumor

activity.[2] The title compound could serve as a precursor for synthesizing novel chalcones

with potential anticancer properties.

Agrochemicals: The structural features of this molecule are found in some classes of

pesticides and herbicides. Further derivatization could lead to new agrochemical products.

Safety and Handling
Halogenated aromatic compounds should be handled with care due to their potential toxicity.[5]

[6][7]

Hazard Identification
Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin. Potential for

liver toxicity and skin irritation (chloracne) upon prolonged exposure.[5]

Environmental Hazard: Halogenated organic compounds can be persistent in the

environment.[7]

Reactivity: Reacts with strong oxidizing agents. The synthesis involves corrosive and water-

reactive reagents.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves (e.g., nitrile) at all times.[8]

Ventilation: All handling and reactions should be performed in a certified chemical fume

hood.[8]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste in designated halogenated organic waste containers according to

institutional and local regulations. Do not pour down the drain.[8]

Conclusion
While 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a novel compound with limited

available data, this guide provides a scientifically grounded framework for its synthesis,

characterization, and handling. Its polychlorinated structure makes it an intriguing target for

researchers in drug discovery and materials science. The predictive information and detailed

protocols herein are intended to serve as a valuable resource for scientists and professionals

exploring the potential of this and similar molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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